Helvolic acid
Overview
Description
Helvolic acid is a well-known fungal metabolite that inhibits protein synthesis through elongation factor G on the bacterial ribosome . It was originally isolated from the culture medium of Aspergillus fumigatus . It is a fusidane antibacterial compound with activity against Gram-positive bacteria .
Synthesis Analysis
The biosynthesis of helvolic acid involves a stepwise introduction of nine genes from the proposed gene cluster for helvolic acid into Aspergillus oryzae NSAR1 . This enables the isolation of helvolic acid and its 21 derivatives . The biosynthetic gene cluster (BGC) responsible for helvolic acid synthesis in S. oryzae was identified based on Antibiotics & Secondary Metabolite Analysis Shell (antiSMASH) analysis .
Molecular Structure Analysis
The molecular formula of Helvolic acid is C33H44O8 . The molecular weight is 568.71 . The structure of helvolic acid was elucidated via HR-MS, extensive 1D and 2D NMR analysis .
Chemical Reactions Analysis
The chemical reactions involved in the biosynthesis of helvolic acid include an unusual C-4 demethylation process mediated by a promiscuous short-chain dehydrogenase/reductase (HelC) and a cytochrome P450 enzyme (HelB1), which is distinct from the common sterol biosynthesis .
Physical And Chemical Properties Analysis
The molecular weight of Helvolic acid is 568.7 g/mol . More detailed physical and chemical properties are not available in the retrieved data.
Scientific Research Applications
Fungal Infection of Insects
- Scientific Field : Mycology
- Application Summary : Helvolic acid (HA) is produced by the insect pathogen Metarhizium robertsii and contributes to the fungal infection of insects .
- Methods of Application : The core oxidosqualene cyclase gene in Metarhizium was deleted, and the survival rates of insects treated with the wild type and the gene-rescued strain were compared .
- Results : Loss of HA production substantially impaired fungal spore germination and membrane penetration abilities . HA production could assist the fungus to suppress the Drosophila cuticular microbiomes by exerting a bacteriostatic rather than bactericidal effect .
Antibacterial Activities
- Scientific Field : Microbiology
- Application Summary : New helvolic acid derivatives with antibacterial activities were isolated from the endophytic fungus Sarocladium oryzae DX-THL3 .
- Methods of Application : The structures of the new compounds were elucidated via HR-MS, extensive 1D and 2D NMR analysis and comparison with reported data .
- Results : Compounds exhibited potent antibacterial activities. In particular, sarocladilactone B, helvolinic acid and 6-desacetoxy-helvolic acid exhibited strong Staphylococcus aureus inhibitory activity .
Agriculture and Medicine Industry
- Scientific Field : Agriculture and Medicine
- Application Summary : Helvolic acid has strong antimicrobial activity and shows great potential applications in agriculture and medicine industry .
Antibiotics
- Scientific Field : Pharmacology
- Application Summary : Helvolic acid is one of the most representative fusidane-type antibiotics, exhibiting potent activity against Gram-positive bacteria .
- Results : Fusidic acid, a fusidane-type antibiotic like helvolic acid, has been used to treat staphylococcal skin infections in Europe for nearly 60 years .
Future Directions
Helvolic acid and its derivatives have shown potent antibacterial activities . In particular, some derivatives exhibited strongly Staphylococcus aureus inhibitory activity . These findings suggest that helvolic acid and its derivatives could be further explored for their potential as antibacterial agents.
properties
IUPAC Name |
(2Z)-2-[(4S,5S,6S,8S,9S,10R,13R,14S,16S)-6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H44O8/c1-17(2)10-9-11-21(30(38)39)26-22-12-13-25-31(6)15-14-23(36)18(3)27(31)28(41-20(5)35)29(37)33(25,8)32(22,7)16-24(26)40-19(4)34/h10,14-15,18,22,24-25,27-28H,9,11-13,16H2,1-8H3,(H,38,39)/b26-21-/t18-,22+,24+,25+,27-,28+,31-,32+,33-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFZYGLOIJNNRM-OAJDADRGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2C(C(=O)C3(C(C2(C=CC1=O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]2[C@@H](C(=O)[C@]3([C@H]([C@]2(C=CC1=O)C)CC[C@@H]\4[C@@]3(C[C@@H](/C4=C(/CCC=C(C)C)\C(=O)O)OC(=O)C)C)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H44O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201017874 |
Source
|
| Record name | Helvolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201017874 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
568.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Helvolic acid | |
CAS RN |
29400-42-8 |
Source
|
| Record name | Helvolic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=29400-42-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Helvolic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029400428 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Helvolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201017874 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | HELVOLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MZX54GS8AH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
